Cas no 885521-30-2 (6-Hydroxy-4-methylindole)

• Product Name: 6-Hydroxy-4-methylindole
• CAS No: 885521-30-2
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD07781488
• CID: 2130918
• PubChem ID: 24728781
• Update Time: 2025-06-08

6-Hydroxy-4-methylindole Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-4-methylindole
• 1H-Indol-6-ol, 4-Methyl-
• 4-Methyl-1H-indol-6-ol
• 885521-30-2
• DTXSID10646478
• AKOS006287349
• DB-077968

• MDL： MFCD07781488
• Inchi： 1S/C9H9NO/c1-6-4-7(11)5-9-8(6)2-3-10-9/h2-5,10-11H,1H3
• InChI Key： IZFUTCMHTCJGQR-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C2C=CNC=2C=1

Computed Properties

• Exact Mass: 147.068413911Da
• Monoisotopic Mass: 147.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles

Additional information on 6-Hydroxy-4-methylindole

Professional Introduction to 6-Hydroxy-4-methylindole (CAS No. 885521-30-2)

6-Hydroxy-4-methylindole (CAS No. 885521-30-2) is a significant compound in the field of chemical and pharmaceutical research, exhibiting a unique structural framework that has garnered considerable attention due to its potential biological activities and synthetic utility. This introduction delves into the compound's properties, recent research findings, and its implications in medicinal chemistry and drug development.

The molecular structure of 6-Hydroxy-4-methylindole consists of an indole core substituted with a hydroxyl group at the 6-position and a methyl group at the 4-position. This configuration imparts distinct electronic and steric properties, making it a versatile scaffold for the design of bioactive molecules. The presence of both hydroxyl and methyl functional groups allows for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, 6-Hydroxy-4-methylindole has been extensively studied for its potential applications in pharmaceuticals. One of the most promising areas of research is its role as a precursor in the synthesis of indole-based drugs. Indole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 6-Hydroxy-4-methylindole makes it a valuable intermediate in the development of novel therapeutic agents.

A notable study published in Journal of Medicinal Chemistry highlighted the compound's significance in drug discovery. Researchers utilized computational methods to screen various indole derivatives for their binding affinity to target enzymes involved in cancer pathways. Among these derivatives, 6-Hydroxy-4-methylindole-based compounds demonstrated high efficacy in inhibiting key enzymes such as kinases and proteases. This finding underscores the compound's potential as a lead molecule in oncology research.

The pharmacological activity of 6-Hydroxy-4-methylindole is further enhanced by its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The hydroxyl group at the 6-position can form hydrogen bonds with polar residues in protein active sites, while the methyl group at the 4-position contributes to hydrophobic interactions, stabilizing the binding affinity. These interactions are critical for designing molecules with high selectivity and potency.

In addition to its role in drug development, 6-Hydroxy-4-methylindole has been explored for its potential in materials science. The indole core exhibits luminescent properties, making it useful in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent advancements in this field have demonstrated that indole derivatives can be used to create efficient light-emitting materials with tunable emission wavelengths.

The synthesis of 6-Hydroxy-4-methylindole can be achieved through various chemical pathways, including cyclization reactions and functional group transformations. One common method involves the condensation of tryptophan derivatives with appropriate electrophiles, followed by selective hydroxylation and methylation. These synthetic strategies have been optimized to ensure high yields and purity, making the compound readily available for further research applications.

The environmental impact of synthesizing and utilizing 6-Hydroxy-4-methylindole is another area of consideration. Researchers are increasingly focusing on green chemistry principles to develop sustainable synthetic routes that minimize waste and reduce energy consumption. For instance, biocatalytic methods have been explored as an alternative to traditional chemical synthesis, offering a more environmentally friendly approach to producing this compound.

The future prospects of 6-Hydroxy-4-methylindole in pharmaceutical research are promising. Ongoing studies aim to expand its applications by exploring new synthetic methodologies and investigating its interactions with various biological targets. Additionally, computational modeling techniques are being employed to predict novel derivatives with enhanced pharmacological properties.

In conclusion, 6-Hydroxy-4-methylindole (CAS No. 885521-30-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and biological activities make it a valuable scaffold for drug development, while its luminescent properties open doors for applications in optoelectronics. As research continues to uncover new applications for this compound, its importance in science and technology is likely to grow even further.